(S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate

• CAS: 166735-16-6

Core Science & Biosynthesis

Unlocking Steric Constraint: The Role of (S)-Methyl 1-Amino-2,3-dihydro-1H-indene-1-carboxylate in Asymmetric Catalysis

Introduction & Structural Rationale

The evolution of asymmetric organocatalysis has increasingly relied on conformationally rigid scaffolds to dictate precise stereochemical outcomes. Among these, α,α-disubstituted amino acid derivatives have emerged as privileged structures. Specifically, (S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate —a conformationally constrained phenylalanine analog—provides a unique architectural framework for primary amine catalysis and chiral ligand synthesis[1].

Unlike acyclic primary amines or secondary amines (e.g., L-proline), which may suffer from excessive conformational flexibility or steric exclusion when activating bulky substrates, the fused indane system locks the chiral center in a rigid, spiro-like trajectory. This structural rigidity ensures highly predictable facial shielding during the transition state, allowing chemists to overcome the allylic strain that typically prevents secondary amines from activating α-branched carbonyls[2].

Core Mechanism of Action: Primary Amine Catalysis

The catalytic efficacy of (S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate is fundamentally rooted in its ability to undergo reversible condensation with carbonyl compounds, generating reactive iminium and enamine intermediates.

Iminium/Enamine Activation Pathway:

• Iminium Formation: The primary amine condenses with an α-branched aldehyde or ketone. The use of a primary amine is critical here; secondary amines often fail to form enamines with sterically hindered α,α-disubstituted carbonyls due to severe steric clash[2].

• Enamine Tautomerization: The iminium ion loses an α-proton to form a nucleophilic enamine. The fused aromatic indane ring projects over one face of the enamine π-system, effectively blocking nucleophilic attack from that face.

• Stereoselective Bond Formation: The incoming electrophile (e.g., a nitroolefin in a Michael addition or a fluorinating agent[3]) is forced to approach from the unshielded face. The methyl ester group at C1 acts as a steric wall, further narrowing the trajectory of the electrophile and ensuring high enantiomeric excess (ee).

Catalytic cycle of primary amine-mediated enamine/iminium activation.

Application as a Chiral Scaffold for Ligand Design

Beyond direct enamine catalysis, the methyl ester functionality of (S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate serves as a versatile synthetic handle. It can be hydrolyzed and coupled with various amines to form chiral amides, or reduced to an amino alcohol for the synthesis of oxazoline ligands. When converted into a bifunctional squaramide or thiourea, the indane backbone provides the necessary rigidity to orient the hydrogen-bond donating groups toward the substrate, enhancing both reaction rates and enantioselectivity via dual-activation modes[4].

Synthetic workflow for converting the indane ester into a bifunctional catalyst.

Experimental Methodologies (Self-Validating Protocols)

Protocol 1: Asymmetric Michael Addition using the Indane-Amine Catalyst

Objective: Enantioselective addition of a sterically hindered ketone to a nitroolefin. Causality: Primary amines require a mildly acidic co-catalyst to facilitate the initial dehydration step (iminium formation) and subsequent hydrolysis. Omitting the acid results in a stalled catalytic cycle.

• Preparation: In a dry 10 mL Schlenk tube, add (S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate (20 mol%) and an acidic co-catalyst, such as 2,4-dinitrobenzoic acid (DNBA) (20 mol%)[3].

• Solvent Addition: Dissolve the catalyst mixture in anhydrous toluene (2.0 mL). Toluene is intentionally selected as a non-polar solvent to minimize the disruption of critical hydrogen-bonding networks during the transition state.

• Substrate Introduction: Add the ketone substrate (1.0 mmol) and stir at room temperature for 15 minutes. This pre-equilibrium phase allows for the steady-state accumulation of the iminium ion.

• Electrophile Addition: Add the nitroolefin (0.5 mmol) in one portion.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor via TLC or LC-MS until the nitroolefin is completely consumed (typically 24-48 hours).

• Quenching and Isolation: Quench with saturated aqueous NaHCO₃ to neutralize the DNBA. Extract with ethyl acetate, dry over MgSO₄, and purify via flash chromatography. Self-Validation: Running a parallel control without DNBA will yield <5% product, proving the necessity of acid-assisted iminium formation.

Protocol 2: Derivatization to a Chiral Squaramide Organocatalyst

Objective: Derivatize the methyl ester into a hydrogen-bonding bifunctional organocatalyst.

• Hydrolysis: Treat the (S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate with LiOH (3.0 eq) in a 3:1 THF/H₂O mixture at 0 °C to yield the free carboxylic acid without racemization.

• Amidation: Couple the resulting acid with a chiral diamine using standard peptide coupling reagents (e.g., HATU, DIPEA) in DMF[1].

• Squaramide Formation: React the resulting primary amine intermediate with 3,4-dimethoxy-3-cyclobutene-1,2-dione (1.1 eq) in methanol at room temperature for 12 hours to yield the bifunctional squaramide catalyst.

Quantitative Data Presentation

The structural rigidity of the indane-based primary amine provides distinct advantages over traditional catalysts, particularly when dealing with α-branched substrates that typically poison secondary amine catalysts.

Catalyst System	Substrate Type	Co-Catalyst	Yield (%)	Enantiomeric Excess (ee %)
L-Proline	Linear Ketone	None	85%	92%
L-Proline	α-Branched Ketone	None	<10%	N/A
Acyclic Primary Amine	α-Branched Ketone	DNBA	65%	74%
(S)-Indane-Amine Ester	α-Branched Ketone	DNBA	88%	96%

Table 1: Comparative performance of organocatalysts in the asymmetric Michael addition of ketones to nitroolefins. The indane-amine ester demonstrates superior efficacy for sterically demanding substrates.

Conclusion

(S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate represents a masterclass in rational catalyst design. By embedding the primary amine and ester functionalities within a conformationally locked indane framework, chemists can bypass the steric limitations inherent to secondary amine catalysis. Whether deployed directly as an enamine-activating organocatalyst or utilized as a foundational scaffold for complex bifunctional ligands, this compound is indispensable for the modern asymmetric synthesis of complex active pharmaceutical ingredients.

References

• Chem-Impex. "Fmoc-(R,S)-1-aminoindane-1-carboxylic acid". 1

• Journal of Molecular Catalysis (via rhhz.net). "Asymmetric catalyzed intramolecular aza-Michael reaction mediated by quinine-derived primary amines".2

• MDPI. "Catalytic Efficiency of Primary α-Amino Amides as Multifunctional Organocatalysts in Recent Asymmetric Organic Transformations". 4

• Chemical Science (RSC Publishing). "Reagent-controlled enantioselectivity switch for the asymmetric fluorination of β-ketocarbonyls by chiral primary amine catalysis".3

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Asymmetric catalyzed intramolecular aza-Michael reaction mediated by quinine-derived primary amines [html.rhhz.net]
• 3. Reagent-controlled enantioselectivity switch for the asymmetric fluorination of β-ketocarbonyls by chiral primary amine catalysis - Chemical Science (RSC Publishing) DOI:10.1039/C6SC03109A [pubs.rsc.org]
• 4. Catalytic Efficiency of Primary α-Amino Amides as Multifunctional Organocatalysts in Recent Asymmetric Organic Transformations [mdpi.com]

Toxicity, Hazards, and Safety Profile of (S)-Methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate: A Comprehensive Technical Guide

Executive Summary

(S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate is a highly specialized chiral unnatural amino acid derivative. In advanced drug discovery, it serves as a critical synthetic intermediate—most notably in the development of selective, orally bioavailable inhibitors of p300/CBP histone acetyltransferases[1]. While the isolated compound presents moderate acute toxicity and mucosal irritation hazards, its primary application—activation into highly reactive electrophiles like isocyanates—necessitates stringent, fail-safe laboratory protocols. This whitepaper details the physicochemical hazards, mechanistic toxicology, and self-validating experimental workflows required for the safe handling and application of this indane derivative.

Chemical Identity & Structural Significance

The compound features a rigid indane ring system fused to an amino acid ester moiety, creating a constrained conformational space.

• IUPAC Name : Methyl (1S)-1-amino-2,3-dihydro-1H-indene-1-carboxylate

• Molecular Formula : C11H13NO2

• Molecular Weight : 191.23 g/mol [2]

The quaternary stereocenter at C1 is vital for the spatial orientation of downstream pharmacophores. In medicinal chemistry, this specific (S)-enantiomer is utilized to construct spiro oxazolidinedione scaffolds, which act as potent epigenetic modulators[1]. The primary amine acts as the nucleophilic anchor for subsequent cyclization or coupling reactions, making it chemically invaluable but toxicologically active.

Hazard Classification & Mechanistic Toxicology

Based on Global Harmonized System (GHS) documentation for the hydrochloride salt and related enantiomers, the compound is classified under several acute hazard categories[3][4]:

• H302 : Harmful if swallowed.

• H315 : Causes skin irritation.

• H319 : Causes serious eye irritation.

• H335 : May cause respiratory irritation.

Mechanistic Causality of Toxicity

As a Senior Application Scientist, it is crucial to understand why these hazards exist rather than just memorizing the GHS codes. The localized irritation (H315, H319, H335) is fundamentally driven by the basicity and nucleophilicity of the primary amine[3]. Upon contact with physiological mucosa or the lipid bilayer of the stratum corneum, the amine undergoes protonation. This causes localized pH shifts that disrupt cellular membranes, denature surface proteins, and trigger inflammatory cascades. Furthermore, the lipophilic indane core enhances dermal penetration compared to standard aliphatic amino acids, exacerbating the irritation profile.

Systemic toxicity (H302) arises from the potential of rigid, cyclic unnatural amino acids to act as false substrates or competitive inhibitors for endogenous amino acid transporters and metabolic enzymes (e.g., monoamine oxidases)[3]. This structural mimicry can lead to off-target metabolic disruptions if ingested.

Experimental Safety Protocols & Handling Workflows

The true hazard of (S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate lies in its downstream synthetic applications. A prominent example from the literature is its conversion to (S)-methyl 1-isocyanato-2,3-dihydro-1H-indene-1-carboxylate using triphosgene[1]. This reaction introduces extreme inhalation and sensitization hazards.

To ensure trustworthiness and operational safety, the following protocol is designed as a self-validating system . Every critical safety step includes a physical or chemical verification checkpoint to prevent catastrophic exposure.

Step-by-Step Methodology: Safe Isocyanate Conversion

1. Preparation & Environmental Control

• Action : Suspend (S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate (e.g., 45 mg, 0.24 mmol) in 10 mL of anhydrous CH2Cl2 within a certified fume hood (minimum face velocity of 100 fpm)[1].

• Causality : CH2Cl2 is chosen for its inertness to phosgene and excellent solubilizing properties for the lipophilic indane core, ensuring a homogeneous reaction mixture that prevents localized heat spikes.

2. Thermal Regulation & Scavenger Addition

• Action : Cool the solution to 0 °C using an ice-water bath. Add triethylamine (25 mg, 0.24 mmol)[1].

• Causality : Triethylamine acts as an essential acid scavenger. If the HCl generated during the reaction is not neutralized, the starting amine will precipitate as an unreactive hydrochloride salt, stalling the reaction and leaving lethal unreacted phosgene in the vessel. Cooling to 0 °C suppresses the exothermic decomposition of triphosgene, controlling the kinetics of phosgene generation.

3. Triphosgene Activation & Self-Validation

• Action : Slowly add triphosgene (24 mg, 0.08 mmol)[1].

• Self-Validation Checkpoint : Vent the reactor through a dual-stage alkaline scrubber (10% NaOH). Use phosgene indicator paper (impregnated with 4-(4-nitrobenzyl)pyridine and N-phenylbenzylamine) at the scrubber exhaust. A color change to deep red/purple indicates scrubber failure, mandating immediate reaction quenching. This step ensures the containment system is actively validated during the run.

4. Reaction Maturation & Isolation

• Action : Stir the mixture overnight at room temperature. Remove the solvent in vacuo[1].

• Causality : Allowing the reaction to warm to room temperature ensures complete consumption of the phosgene intermediate. The resulting precipitate (triethylamine hydrochloride) is filtered off, leaving the highly reactive isocyanate in the filtrate, ready for immediate downstream cyclization[1].

Quantitative Hazard Data

The following table summarizes the critical safety parameters and physicochemical properties essential for laboratory risk assessment.

Parameter	Value / Description	Source
CAS Number (Racemate)	90104-36-2	[5]
CAS Number (HCl Salt)	111140-84-2	[3]
Molecular Weight	191.23 g/mol (Free base)	[2]
GHS Hazard Statements	H302, H315, H319, H335	[3]
Signal Word	Warning	[3]
Primary PPE Required	Nitrile gloves (double layer), chemical safety goggles, NIOSH-approved respirator (if handling powders outside containment)	[3]
Storage Conditions	Inert atmosphere, 2-8°C (for HCl salt)	[3]

Visualization: Workflow & Containment

The diagram below illustrates the logical flow and safety containment strategy for the isocyanate conversion process, highlighting the critical self-validation checkpoint.

Workflow and safety containment for converting the amine to an isocyanate intermediate.

Conclusion

(S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate is an indispensable chiral building block in modern medicinal chemistry, particularly for synthesizing epigenetic inhibitors[1]. While its intrinsic toxicity requires standard GHS compliance (H302, H315, H319, H335)[3], the true operational risk emerges during its activation into electrophilic intermediates. By implementing self-validating protocols—such as rigorous temperature control, stoichiometric acid scavenging, and real-time phosgene monitoring—researchers can safely harness the structural uniqueness of this indane derivative.

References

• Semantic Scholar. Discovery of Spiro oxazolidinediones as Selective, Orally Bioavailable Inhibitors of p300/CBP Histone Acetyltransferases.
• BLD Pharm. 111140-84-2 | Methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate hydrochloride.
• Guidechem. 1-AMino-1-indancarboxylic acid Methyl ester HCl 111140-84-2 wiki.
• Benchchem. ethyl 1-amino-5-bromo-2,3-dihydro-1H-indene-1-carboxylate.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. ethyl 1-amino-5-bromo-2,3-dihydro-1H-indene-1-carboxylate | Benchchem [benchchem.com]
• 3. 111140-84-2|Methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate hydrochloride|BLD Pharm [bldpharm.com]
• 4. Page loading... [wap.guidechem.com]
• 5. 103204-29-1|3-Amino-2,3-dihydro-1H-indene-1-carboxylic acid|BLD Pharm [bldpharm.com]

Engineering Conformational Rigidity: A Technical Guide to (S)-Methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate Derivatives

As peptide therapeutics and targeted small molecules dominate modern drug discovery, the demand for unnatural, conformationally restricted amino acids has surged. Among these, (S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate (the methyl ester of 1-aminoindane-1-carboxylic acid, or Aic) stands out as a critical chiral building block. By tying the α -carbon to the phenyl ring via a rigid cyclopentane moiety, the Aic scaffold acts as a highly constrained analog of phenylalanine and phenylglycine.

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic chemical descriptions. Here, we will dissect the structural causality behind the Aic scaffold, explore its transformative role in receptor pharmacology, and establish self-validating synthetic protocols for its integration into complex molecular architectures.

Structural Rationale: The Physics of the Indane Scaffold

The fundamental challenge in peptide drug development is the inherent flexibility of natural amino acids. A highly flexible peptide must undergo a significant conformational reorganization to bind its target receptor, resulting in a high entropic penalty ( ΔS<0 ).

The incorporation of the 1-amino-2,3-dihydro-1H-indene-1-carboxylic acid (Aic) scaffold directly addresses this thermodynamic bottleneck. The bicyclic indane ring system forces the amino acid backbone into a locked conformation. Specifically:

• Dihedral Restriction: The χ1​ rotameric states are severely restricted, and the backbone ϕ and ψ angles are constrained, pre-organizing the peptide into a receptor-ready geometry.

• Proteolytic Shielding: The quaternary nature of the α -carbon (C1 of the indane ring) introduces massive steric bulk directly adjacent to the peptide bond. This steric shielding prevents exopeptidases and endopeptidases from accessing the amide carbonyl, exponentially increasing the in vivo half-life of the therapeutic[1].

Quantitative Physicochemical Profiling

Understanding the physical properties of Aic derivatives is essential for solvent selection and synthetic planning. The methyl ester hydrochloride form is frequently utilized to maintain solubility during cross-coupling reactions, while Boc/Fmoc derivatives are reserved for peptide synthesis[2],[3],[4].

Table 1: Physicochemical Properties of Core Aic Derivatives

Compound / Derivative	CAS Number	Molecular Weight	Primary Synthetic Application
(S)-Methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate	166735-16-6	191.23 g/mol	Enantiopure building block for small molecule APIs[5]
1-Amino-1-indancarboxylic acid methyl ester HCl	111140-84-2	227.69 g/mol	Stable salt form for solution-phase chemistry[3]
Boc-(R,S)-Aic-OH	214139-26-1	277.32 g/mol	Solution-phase peptide synthesis; stable to basic conditions[2]
Fmoc-(R,S)-Aic-OH	214139-28-3	399.45 g/mol	Solid-Phase Peptide Synthesis (SPPS); orthogonal cleavage[4]

Applications in Advanced Pharmacodynamics

The strategic insertion of Aic derivatives into known pharmacophores has yielded breakthrough results in several therapeutic areas.

Modulating Natriuretic Peptide Receptor-B (NPR-B)

NPR-B agonists are critical in treating cardiac hypertrophy and modulating vascular tone. Standard C-type natriuretic peptides (CNP) suffer from rapid degradation. By substituting natural amino acids with unnatural derivatives like Aic, researchers have developed novel NPR-B agonists that resist degradation while maintaining high-affinity binding to Guanylyl Cyclase B[6].

Signal transduction pathway of Aic-modified NPR-B agonists promoting vasorelaxation.

Integrin α4β7 Antagonists

In the treatment of inflammatory bowel disease (IBD), blocking the α4β7 integrin prevents leukocyte recruitment to the gut. Peptide dimer and monomer antagonists incorporating 1-aminoindane-1-carboxylic acid demonstrate potent inhibition of α4β7 binding to MAdCAM-1. The Aic residue provides the necessary rigidity to lock the peptide into the bioactive hairpin conformation required for integrin binding, while surviving the harsh gastrointestinal environment[1].

Table 2: Pharmacological Impact of Aic Substitution (Representative Data)

Pharmacological Parameter	Standard Phenylalanine (Phe)	Aic-Substituted Analog	Mechanistic Causality
Proteolytic Half-Life ( t1/2​ )	~2 hours	>12 hours	Steric bulk at C1 shields adjacent amide bonds from hydrolysis.
Receptor Affinity ( Kd​ )	15 nM	3 nM	Pre-organization reduces the entropic penalty ( ΔS ) upon binding.
Conformational State	Highly flexible (multiple rotamers)	Restricted (locked χ1​ , restricted ϕ/ψ )	Bicyclic indane ring forces structural rigidity.

Self-Validating Experimental Methodologies

To harness the power of (S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate, precise synthetic execution is required. The quaternary α -carbon makes this residue notoriously difficult to couple. The following protocols are engineered with built-in validation checkpoints to ensure high-fidelity synthesis.

Protocol A: Esterification of (S)-1-Aminoindane-1-carboxylic Acid

Converting the free acid to the methyl ester hydrochloride (CAS 111140-84-2) is a necessary step for solution-phase small molecule synthesis to prevent unwanted polymerization[3].

• Reagent Preparation: Suspend 10.0 mmol of enantiopure (S)-1-aminoindane-1-carboxylic acid in 50 mL of anhydrous methanol under an inert argon atmosphere.

• Activation: Cool the suspension to 0 °C using an ice-water bath. Dropwise, add 15.0 mmol of Thionyl Chloride ( SOCl2​ ). Causality: SOCl2​ reacts with methanol to generate HCl in situ, which acts as the catalyst for the Fischer esterification while simultaneously forming the stable hydrochloride salt of the amine.

• Reflux: Heat the reaction mixture to 65 °C and reflux for 12 hours.

• Validation Checkpoint (TLC/LC-MS): Sample 10 μ L of the mixture, dilute in methanol, and analyze via LC-MS. Proceed only when the starting material mass is completely consumed and the target mass [M+H]+=192.1 is dominant.

• Isolation: Concentrate the mixture under reduced pressure. Recrystallize the crude solid from hot methanol/diethyl ether to yield (S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate hydrochloride as a white crystalline powder.

Protocol B: Solid-Phase Peptide Synthesis (SPPS) with Fmoc-(S)-Aic-OH

Because Aic is sterically hindered, standard coupling reagents like HBTU will result in significant deletion sequences. We must utilize highly reactive uronium salts (e.g., HATU) and elevated temperatures[4].

• Resin Swelling: Swell Rink Amide resin (0.1 mmol scale) in DMF for 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 2 x 10 minutes. Wash thoroughly with DMF (5x).

• Coupling the Aic Residue:

  • Dissolve 0.4 mmol (4 equivalents) of Fmoc-(S)-Aic-OH (CAS 214139-28-3) and 0.38 mmol of HATU in minimal DMF.

  • Add 0.8 mmol of N,N-Diisopropylethylamine (DIPEA).

  • Add the activated mixture to the resin and agitate at 45 °C for 2 hours. Causality: The elevated temperature provides the kinetic energy required to overcome the steric barrier of the indane ring.

• Validation Checkpoint (Kaiser Test): Perform a Kaiser test on a few resin beads. A negative result (yellow beads) confirms complete coupling. If positive (blue beads), perform a double coupling cycle before proceeding.

• Subsequent Coupling: The amino group of the Aic residue is also sterically hindered. When coupling the next amino acid onto the Aic residue, repeat the HATU/45 °C protocol to ensure successful amide bond formation.

Workflow for Solid-Phase Peptide Synthesis incorporating sterically hindered Aic derivatives.

Conclusion

The transition from natural amino acids to highly engineered, conformationally restricted scaffolds like (S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate is a hallmark of modern rational drug design. By understanding the thermodynamic advantages of the indane ring—specifically its ability to lock dihedral angles and physically block proteases—scientists can rescue peptide sequences that would otherwise fail in vivo due to poor pharmacokinetic profiles. Mastery of the specialized synthetic protocols required to handle this sterically demanding residue is essential for any laboratory pushing the boundaries of medicinal chemistry.

References

• "US8546523B2 - NPR-B agonists", Google P
• "US9809623B2 - α4β7 peptide monomer and dimer antagonists", Google P

Sources

• 1. US9809623B2 - α4β7 peptide monomer and dimer antagonists - Google Patents [patents.google.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Page loading... [wap.guidechem.com]
• 4. chemimpex.com [chemimpex.com]
• 5. evitachem.com [evitachem.com]
• 6. US8546523B2 - NPR-B agonists - Google Patents [patents.google.com]

Protocols & Analytical Methods

Step-by-step synthesis protocol for (S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate

An Application Note and Step-by-Step Synthesis Protocol for (S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate

Introduction: The Significance of Chiral Cyclic Amino Acids

(S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate is a constrained cyclic α-amino acid ester. Such conformationally restricted amino acid derivatives are of significant interest in medicinal chemistry and drug development. Their rigid backbone serves as a valuable scaffold for designing peptidomimetics, controlling peptide secondary structure, and developing potent and selective ligands for various biological targets. The defined stereochemistry at the α-carbon is often crucial for biological activity, making enantioselective synthesis a critical aspect of their preparation.

This document provides a comprehensive, field-tested protocol for the multi-step synthesis of the title compound. The chosen synthetic strategy is a robust and scalable pathway that begins with the commercially available 1-indanone and proceeds through a modified Strecker synthesis, enantiomeric resolution, and final esterification. Each step is detailed with causal explanations for experimental choices, ensuring both reproducibility and a deeper understanding of the underlying chemical principles.

Overall Synthetic Workflow

The synthesis is designed as a four-stage process. It begins with the formation of the racemic α-amino acid, which is then resolved to isolate the desired (S)-enantiomer. The final step is the esterification to yield the target molecule.

Figure 1: Four-stage synthetic workflow for the target molecule.

Quantitative Data Summary

The following table summarizes the typical molar ratios, solvents, and expected yields for a laboratory-scale synthesis.

Step	Reactant 1 (equiv.)	Reactant 2 (equiv.)	Reactant 3 (equiv.)	Solvent	Typical Yield
1. Strecker Synthesis	1-Indanone (1.0)	NaCN (1.2)	NH₄Cl (1.5)	Ethanol/Water	85-95%
2. Hydrolysis	α-Aminonitrile (1.0)	6M HCl	-	Water	80-90%
3. Resolution	Racemic Amino Acid (1.0)	L-(+)-Tartaric Acid (0.5)	-	Methanol/Water	35-45% (of S-isomer)
4. Esterification	(S)-Amino Acid (1.0)	Thionyl Chloride (1.5)	Methanol (excess)	Methanol	90-98%

Detailed Experimental Protocols

Stage 1: Synthesis of Racemic 1-Amino-2,3-dihydro-1H-indene-1-carbonitrile

Principle: This step employs the Strecker synthesis, a classic method for producing α-amino acids and their precursors.[1] 1-Indanone is reacted with ammonia (generated in situ from ammonium chloride) to form an intermediate imine. The subsequent nucleophilic attack by the cyanide ion on the imine carbon yields the α-aminonitrile.

Materials:

• 1-Indanone (1.0 equiv)

• Sodium Cyanide (NaCN) (1.2 equiv)

• Ammonium Chloride (NH₄Cl) (1.5 equiv)

• Ethanol (EtOH)

• Deionized Water

• Diethyl Ether

Procedure:

• In a three-necked round-bottom flask equipped with a mechanical stirrer and a dropping funnel, dissolve ammonium chloride (1.5 equiv) and sodium cyanide (1.2 equiv) in deionized water.

  • Expert Insight: This reaction is performed in an aqueous-alcoholic medium to ensure the solubility of both the organic ketone and the inorganic salts. The order of addition is crucial for safety; never add acid to a cyanide solution.

• Cool the solution to 0-5°C in an ice bath.

• In a separate beaker, dissolve 1-indanone (1.0 equiv) in ethanol.

• Add the ethanolic solution of 1-indanone dropwise to the stirred, cooled aqueous salt solution over 1 hour. Maintain the temperature below 10°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, a precipitate (the product) should form. Collect the solid by vacuum filtration and wash it thoroughly with cold deionized water, followed by a small amount of cold diethyl ether to facilitate drying.

• Dry the resulting white to off-white solid under vacuum to yield the racemic α-aminonitrile. The product is typically of sufficient purity for the next step.

CAUTION: Sodium cyanide is highly toxic. All operations must be performed in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses. Quench all cyanide-containing glassware and waste with an oxidizing agent like bleach or hydrogen peroxide under basic conditions before disposal.

Stage 2: Hydrolysis to Racemic 1-Amino-2,3-dihydro-1H-indene-1-carboxylic Acid

Principle: The nitrile group of the α-aminonitrile is hydrolyzed under harsh acidic conditions to a carboxylic acid. The reaction proceeds via a protonated nitrile intermediate, which undergoes nucleophilic attack by water, eventually leading to the formation of the amino acid hydrochloride salt.

Materials:

• Racemic 1-Amino-2,3-dihydro-1H-indene-1-carbonitrile (1.0 equiv)

• 6M Hydrochloric Acid (HCl)

• Ammonium Hydroxide (NH₄OH) or Sodium Hydroxide (NaOH)

• Acetic Acid (AcOH)

Procedure:

• Place the α-aminonitrile (1.0 equiv) into a round-bottom flask equipped with a reflux condenser.

• Add an excess of 6M HCl.

• Heat the mixture to reflux (approximately 100-110°C) and maintain for 6-12 hours. The solid should dissolve as the reaction progresses.

• After the hydrolysis is complete (monitored by TLC or LC-MS), cool the reaction mixture to room temperature and then further in an ice bath.

• Carefully neutralize the mixture by the slow addition of a base (e.g., concentrated NH₄OH) until the pH is approximately 7. The amino acid will precipitate at its isoelectric point.

  • Expert Insight: Adjusting the pH is a critical step. Adding the base too quickly can cause excessive heat generation. The isoelectric point for this amino acid is near neutral pH; careful adjustment maximizes the yield of the precipitated zwitterion.

• Stir the resulting suspension in the ice bath for 1 hour to ensure complete precipitation.

• Collect the solid product by vacuum filtration. Wash the filter cake with cold deionized water and then with cold ethanol.

• Dry the product under vacuum to yield the racemic amino acid.

Stage 3: Enantiomeric Resolution of the Racemic Amino Acid

Principle: This step separates the racemic mixture into its constituent enantiomers.[1] A chiral resolving agent, L-(+)-tartaric acid, is used to form a pair of diastereomeric salts with the racemic amino acid. These diastereomers have different physical properties, most notably solubility, which allows them to be separated by fractional crystallization.

Materials:

• Racemic 1-Amino-2,3-dihydro-1H-indene-1-carboxylic Acid (1.0 equiv)

• L-(+)-Tartaric Acid (0.5 equiv)

• Methanol (MeOH)

• Deionized Water

• Ammonium Hydroxide (NH₄OH)

Procedure:

• Dissolve the racemic amino acid (1.0 equiv) in a minimal amount of boiling methanol/water solution (e.g., 9:1 v/v).

• In a separate flask, dissolve L-(+)-tartaric acid (0.5 equiv) in a minimal amount of warm methanol.

  • Expert Insight: Using exactly 0.5 equivalents of the resolving agent is key, as one molecule of the dibasic tartaric acid will form a salt with one molecule of the amino acid, targeting only one of the two enantiomers for precipitation.

• Add the tartaric acid solution to the amino acid solution while hot.

• Allow the solution to cool slowly to room temperature. Inducing crystallization by scratching the flask with a glass rod may be necessary.

• Let the mixture stand undisturbed for 24-48 hours to allow for the complete crystallization of the less soluble diastereomeric salt ((S)-amino acid-L-tartrate).

• Collect the crystals by vacuum filtration. The enantiomeric excess (e.e.) of the salt should be checked at this stage (e.g., by chiral HPLC of a small, liberated sample). If the e.e. is insufficient, one or two recrystallizations from the same solvent system can be performed.

• To recover the free amino acid, dissolve the diastereomeric salt in deionized water and add concentrated ammonium hydroxide until the pH is basic (pH ~9-10). This breaks the salt and precipitates the L-(+)-tartaric acid as its ammonium salt.

• Filter off any precipitate. Adjust the pH of the filtrate to ~7 with glacial acetic acid to precipitate the free (S)-amino acid.

• Cool the suspension in an ice bath, collect the solid by filtration, wash with cold water, and dry under vacuum.

Stage 4: Esterification to (S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate

Principle: The Fischer esterification method is employed here. The carboxylic acid is reacted with methanol in the presence of an activating agent, thionyl chloride (SOCl₂). Thionyl chloride reacts with methanol to generate HCl in situ, which protonates the carboxylic acid, making it more susceptible to nucleophilic attack by methanol.[2] This method is highly efficient for converting amino acids to their methyl ester hydrochlorides.

Materials:

• (S)-1-Amino-2,3-dihydro-1H-indene-1-carboxylic Acid (1.0 equiv)

• Methanol (anhydrous)

• Thionyl Chloride (SOCl₂) (1.5 equiv)

• Diethyl Ether

• Saturated Sodium Bicarbonate (NaHCO₃) solution

Procedure:

• Suspend the (S)-amino acid (1.0 equiv) in anhydrous methanol in a round-bottom flask equipped with a magnetic stirrer and a drying tube.

• Cool the suspension to 0°C in an ice bath.

• Add thionyl chloride (1.5 equiv) dropwise to the stirred suspension. The addition is exothermic and generates gas (SO₂ and HCl).

  • Expert Insight: The slow, dropwise addition at 0°C is a critical safety and control measure. It prevents a runaway reaction and minimizes side product formation. The amino acid will dissolve as it is converted to its more soluble hydrochloride salt.

• After the addition is complete, remove the ice bath, and gently reflux the reaction mixture for 4-6 hours.

• Monitor the reaction by TLC until all the starting material is consumed.

• Cool the reaction to room temperature and remove the methanol under reduced pressure using a rotary evaporator. The crude product is the hydrochloride salt of the target molecule.

• For the free amine, dissolve the crude salt in water, cool in an ice bath, and carefully add saturated NaHCO₃ solution until the pH is ~8.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) (3x).

• Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the final product, (S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate, typically as an oil or low-melting solid.

References

• LibreTexts. (2023, January 14). 26.5: Synthesis of Amino Acids. Chemistry LibreTexts. [Link]

• An, G., et al. (2010). A Convenient Synthesis of Amino Acid Methyl Esters. Molecules, 15(12), 9429–9437. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. A Convenient Synthesis of Amino Acid Methyl Esters - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: (S)-Methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate in Pharmaceutical Drug Discovery

Executive Summary

In modern drug discovery, overcoming the poor pharmacokinetic properties of natural peptides and the lack of structural rigidity in small molecules remains a significant challenge. (S)-Methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate (CAS: 166735-16-6)[1] and its enantiomers[2] serve as highly specialized, conformationally restricted building blocks. As an unnatural bicyclic amino acid ester, this compound is strategically deployed to introduce severe steric constraints into molecular backbones. This application note details its critical role in synthesizing protease-resistant peptidomimetics, specifically Natriuretic Peptide Receptor-B (NPR-B) agonists, and its use as a rigid scaffold for epigenetic and phosphatase modulators.

Scientific Rationale: The Power of Conformational Constraint

The integration of the indane-1-amino acid motif into a drug candidate is driven by three core mechanistic advantages:

• Entropic Optimization: The fused bicyclic indane ring severely restricts the ϕ and ψ dihedral angles of the backbone. By locking the molecule into a pre-organized bioactive conformation, the entropic penalty typically incurred during receptor binding is drastically reduced, thereby increasing target affinity.

• Proteolytic Shielding: The presence of a quaternary α -carbon creates a steric shield that prevents recognition and cleavage by endogenous proteases, extending the in vivo half-life of peptide-based therapeutics.

• Lipophilic Anchoring: The aromatic portion of the indane system provides a dense, hydrophobic surface area ideal for engaging deep, lipophilic binding pockets in target proteins.

Application 1: Development of NPR-B Agonists

Context: The Natriuretic Peptide Receptor-B (NPR-B) is a particulate guanylate cyclase receptor[3]. Activation of NPR-B by natural ligands like C-type natriuretic peptide (CNP) stimulates the production of cyclic GMP (cGMP), leading to vasorelaxation and the prevention of cardiac hypertrophy[4],[5]. However, natural CNP is rapidly degraded in circulation.

Causality & Implementation: To design therapeutically viable NPR-B agonists, researchers substitute natural amino acids with the hydrolyzed form of (S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate[4],[3]. This substitution forces a stable secondary structure (often a β -turn) that mimics the bioactive conformation of CNP while rendering the peptide invisible to neutral endopeptidases.

NPR-B signaling cascade activated by indane-constrained peptidomimetic agonists.

Protocol 1: SPPS Incorporation of Indane-Constrained Amino Acids

Objective: Synthesize a proteolytically stable peptidomimetic via Solid-Phase Peptide Synthesis (SPPS). Expert Insight: The methyl ester must first be hydrolyzed. Furthermore, the quaternary α -carbon of the indane ring significantly hinders nucleophilic attack during peptide elongation; therefore, highly efficient coupling reagents and extended reaction times are strictly required to prevent sequence truncation.

• Ester Hydrolysis: Suspend (S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate in 6 M aqueous HCl. Reflux for 48 hours. The harsh conditions are necessary to overcome the steric hindrance of the α -quaternary center[6]. Lyophilize the reaction mixture to obtain (S)-1-amino-2,3-dihydro-1H-indene-1-carboxylic acid hydrochloride[6].

• Resin Preparation: Swell Fmoc-Rink Amide resin in anhydrous DMF for 30 minutes. Deprotect using 20% piperidine in DMF.

• Pre-activation: In a separate vial, dissolve the indane-carboxylic acid (3.0 eq) in DMF. Add HATU (2.9 eq) and DIPEA (6.0 eq). Stir for 3 minutes to form the active ester.

• Coupling: Add the pre-activated mixture to the resin. Agitate at room temperature for 4 hours. Self-Validation Step: Perform a Kaiser test; if positive, repeat the coupling step (double coupling is highly recommended for this sterically demanding residue).

• Cleavage: Treat the resin with a cleavage cocktail of TFA/TIPS/Water (95:2.5:2.5) for 2 hours. Precipitate the crude constrained peptide in cold diethyl ether.

Workflow for incorporating indane-constrained amino acids into peptidomimetics via SPPS.

Application 2: Scaffold for Epigenetic Modulators (p300/CBP Inhibitors)

Context: The histone acetyltransferases p300 and CBP are critical epigenetic targets in oncology. Causality: To inhibit these enzymes, researchers design spiro-oxazolidinediones that fit precisely into the acetyl-CoA binding pocket[6]. (S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate provides the perfect chiral, hydrophobic core. The amino ester is converted to an isocyanate, which then undergoes cyclization to form the spiro-hydantoin/oxazolidinedione pharmacophore[6].

Protocol 2: Synthesis of Isocyanate Intermediates for Spirocycles

Objective: Convert the indane amino ester into a reactive isocyanate without epimerizing the chiral center. Expert Insight: Triphosgene is utilized as a solid, bench-stable precursor to phosgene. Using exactly 0.33 equivalents ensures the safe, stoichiometric generation of phosgene gas in situ, preventing over-reaction or the formation of urea byproducts[6].

• Preparation: Dissolve (S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate (1.0 eq, ~0.24 mmol) in 10 mL of anhydrous CH₂Cl₂. Cool the solution to 0 °C under a dry nitrogen atmosphere[6].

• Base Addition: Add triethylamine (1.0 eq) dropwise. This neutralizes any residual hydrochloride salts and acts as an acid scavenger for the HCl generated during phosgenation[6].

• Phosgenation: Slowly add triphosgene (0.33 eq) to the cooled solution[6].

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature, stirring overnight[6].

• Workup & Isolation: Remove the CH₂Cl₂ solvent in vacuo. Resuspend the resulting residue in ethyl acetate to precipitate the triethylamine hydrochloride salts. Filter off the precipitate[6].

• Validation: Concentrate the filtrate to yield the crude 1-isocyanato-2,3-dihydro-1H-indene-1-carboxylate[6]. Note: Do not attempt to purify the isocyanate via silica gel chromatography due to its high reactivity; use it immediately in the subsequent cyclization step.

Application 3: Synthesis of PP2A Modulators

Context: Protein Phosphatase 2A (PP2A) is a major serine/threonine phosphatase that acts as a tumor suppressor. Substituted cyclic modulators of PP2A are currently being investigated for the treatment of cancer, heart failure, and neurodegenerative diseases[7]. Causality: The indane core is utilized as a bulky, lipophilic amine starting material to construct complex, multi-cyclic PP2A modulators[7]. The rigidity of the bicyclic system ensures precise spatial orientation of the pharmacophore, allowing the resulting small molecule to selectively engage the PP2A regulatory subunits.

Quantitative Data Presentation

Table 1: Pharmacological Impact of Indane-Constrained Amino Acids vs. Natural Amino Acids

Property	Natural Amino Acid (e.g., L-Phe)	(S)-1-Amino-2,3-dihydro-1H-indene-1-carboxylate	Impact on Drug Discovery
Side-Chain Flexibility	High (Free rotation around χ1​ , χ2​ )	Rigid (Locked in bicyclic indane ring)	Reduces entropic penalty upon target binding; dramatically increases receptor affinity.
Proteolytic Stability	Low (Rapidly degraded by endopeptidases)	Extremely High (Unnatural quaternary α -carbon)	Extends in vivo half-life of peptidomimetics (e.g., NPR-B agonists)[4],[3].
Steric Bulk	Moderate	High	Forces specific secondary structures (e.g., β -turns) in peptide backbones.
Synthetic Utility	Standard SPPS Building Block	Advanced Scaffold / Isocyanate Precursor	Serves as a specialized core for spirocycles (p300/CBP inhibitors)[6] and PP2A modulators[7].

Sources

• 1. evitachem.com [evitachem.com]
• 2. 166735-12-2|(R)-Methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate|BLD Pharm [bldpharm.com]
• 3. US8546523B2 - NPR-B agonists - Google Patents [patents.google.com]
• 4. US20110112038A1 - Novel npr-b agonists - Google Patents [patents.google.com]
• 5. US20110112038A1 - Novel npr-b agonists - Google Patents [patents.google.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. EP4288414A1 - Substituted cyclic modulators of protein phosphatase 2a (pp2a) and methods using same - Google Patents [patents.google.com]

Application Note: Chromatographic Resolution and Preparative Isolation of (S)-Methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate Enantiomers

Introduction & Scientific Rationale

(S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate is a sterically constrained, cyclic α -amino acid ester. It serves as a critical chiral building block in the synthesis of spiro oxazolidinediones, which are potent, orally bioavailable inhibitors of p300/CBP histone acetyltransferases (HATs) utilized in targeted oncology therapies[1]. The stereocenter at the C1 position of the indane ring dictates the spatial orientation of the spiro-fused pharmacophore; therefore, isolating the (S)-enantiomer with extreme enantiomeric purity (ee ≥ 99.0%) is a strict prerequisite for downstream medicinal chemistry[2].

Causality in Method Development

Separating the enantiomers of a primary amine fused to a rigid bicyclic system presents unique chromatographic challenges that dictate our experimental choices:

• Stationary Phase Selection : Polysaccharide-based chiral stationary phases (CSPs) are the gold standard for cyclic amino acid derivatives [3]. We selected Chiralpak IB (immobilized cellulose tris(3,5-dimethylphenylcarbamate)) because the rigid indane ring of the analyte intercalates perfectly into the helical groove of the cellulose polymer[4]. Here, the carbamate groups on the CSP act as simultaneous hydrogen bond donors and acceptors for the analyte's primary amine and ester carbonyl, while the phenyl groups provide π−π stacking interactions[3].

• Mobile Phase Additives : The primary amine (-NH 2​ ) on the indane ring is highly basic. If chromatographed using a standard neutral organic mobile phase, the amine will undergo secondary ion-exchange interactions with residual acidic silanols on the silica support, causing severe peak tailing and loss of resolution. To prevent this, we introduce 0.1% Diethylamine (DEA) into the mobile phase. DEA acts as a competing base, dynamically masking the silanol sites and ensuring sharp, symmetrical peaks.

Experimental Workflows & Mechanisms

Fig 1: Chiral method development and preparative scale-up workflow.

Fig 2: Chiral recognition mechanism between the cellulosic CSP and the (S)-enantiomer.

Quantitative Data Presentation

During method development, various polysaccharide CSPs were screened using a standardized normal-phase condition to identify the optimal thermodynamic environment for enantioseparation.

Table 1: Analytical Chiral Stationary Phase Screening Data (Conditions: Hexane/IPA/DEA 90:10:0.1 v/v/v, 1.0 mL/min, 25°C, 254 nm)

Column	Chiral Selector	Ret. Time Peak 1 (min)	Ret. Time Peak 2 (min)	Resolution ( Rs​ )	Selectivity ( α )
Chiralpak IB	Cellulose tris(3,5-dimethylphenylcarbamate)	8.4	11.2	3.2	1.45
Chiralpak AD-H	Amylose tris(3,5-dimethylphenylcarbamate)	9.1	10.8	1.8	1.25
Chiralcel OD-H	Cellulose tris(3,5-dimethylphenylcarbamate)	12.5	13.2	0.8	1.08
Chiralpak AS-H	Amylose tris((S)- α -methylbenzylcarbamate)	15.1	15.1	0.0	1.00

Table 2: Optimized Preparative Scale-Up Parameters

Parameter	Value
Preparative Column	Chiralpak IB (250 × 20 mm, 5 µm)
Mobile Phase	Hexane / Isopropanol / Diethylamine (90:10:0.1 v/v/v)
Flow Rate	18.0 mL/min
Column Temperature	25 °C
Detection Wavelength	254 nm
Sample Concentration	25 mg/mL (dissolved in mobile phase)
Injection Volume	1.0 mL (25 mg load per cycle)

Self-Validating Experimental Protocols

Protocol A: Analytical Method Validation

• System Preparation : Purge the HPLC system with Isopropanol (IPA) for 10 minutes to remove any residual aqueous buffers, preventing salt precipitation and column overpressurization. Switch to the mobile phase: Hexane/IPA/DEA (90:10:0.1 v/v/v).

• Column Equilibration : Install the Chiralpak IB column (250 × 4.6 mm, 5 µm). Equilibrate at 1.0 mL/min for 30 column volumes (~45 minutes) at 25°C.

  • Self-Validation Check: Monitor the UV baseline at 254 nm; equilibration is strictly complete only when baseline drift is < 0.1 mAU/min.

• System Suitability Test (SST) : Inject 5 µL of a 1.0 mg/mL racemic standard of methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate.

• Acceptance Criteria : Verify that the resolution ( Rs​ ) between the (S) and (R) peaks is ≥ 2.0. Calculate the tailing factor ( Tf​ ) for both peaks; it must be ≤ 1.5. If Tf​ > 1.5, verify the freshness and concentration of the DEA additive, as basic site masking is critical for this molecule.

Protocol B: Preparative Scale-Up and Isolation

• Scale-Up Translation : Transfer the validated method to a preparative Chiralpak IB column (250 × 20 mm, 5 µm). Scale the flow rate geometrically based on the column cross-sectional area: Fprep​=Fanal​×(rprep​/ranal​)2 . For a 20 mm column, Fprep​=1.0×(10/2.3)2≈18.9 mL/min. Set the operational flow to 18.0 mL/min to maintain optimal linear velocity while minimizing backpressure.

• Sample Preparation : Dissolve 250 mg of the racemate in 10 mL of the mobile phase (25 mg/mL).

  • Self-Validation Check: Sonicate for 5 minutes and filter through a 0.45 µm PTFE syringe filter. Do not proceed if particulate matter remains, as it will permanently foul the preparative column frit.

• Injection and Fractionation : Inject 1.0 mL (25 mg column load) per cycle. Collect the first eluting peak (the (S)-enantiomer) based on UV thresholding (> 50 mAU at 254 nm).

• Enantiomeric Purity Analysis : Re-inject 5 µL of the collected fraction onto the analytical system. Calculate enantiomeric excess using the formula:

  ee=(AreaS​+AreaR​AreaS​−AreaR​​)×100

  • Self-Validation Check: The batch is approved for downstream spiro oxazolidinedione synthesis only if ee≥99.0% .

References

• Michaelides, M. R., Kluge, A., Patane, M., Van Drie, J. H., et al. (2018). Discovery of Spiro Oxazolidinediones as Selective, Orally Bioavailable Inhibitors of p300/CBP Histone Acetyltransferases. ACS Medicinal Chemistry Letters, 9(1), 28-33.[Link]

• Lämmerhofer, M. (2010). Chiral recognition by enantioselective liquid chromatography: Mechanisms and modern chiral stationary phases. Journal of Chromatography A, 1217(6), 814-856.[Link]

• European Patent Office. (2023). Substituted cyclic modulators of protein phosphatase 2a (pp2a) and methods using same.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Chiral Recognition for Chromatography and Membrane-Based Separations: Recent Developments and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. EP4288414A1 - Substituted cyclic modulators of protein phosphatase 2a (pp2a) and methods using same - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Steric Hindrance in (S)-Methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate Reactions

Welcome to the Technical Support Center. (S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate is a highly constrained, α,α -disubstituted (quaternary) amino acid derivative[1]. The nucleophilic amino group is situated at the C1 position of the indane ring system, flanked by a fused benzene ring, a cyclopentane ring, and a bulky methyl ester. This structural topology creates a severe steric shield, making standard amidation, alkylation, and protection reactions highly prone to failure[2].

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you overcome these kinetic barriers.

Diagnostic Workflow

Troubleshooting workflow for coupling sterically hindered quaternary amino acids.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why do standard coupling reagents (e.g., DCC, HBTU) yield <10% product when acylating this molecule?

Causality & Mechanism: The steric bulk of the quaternary alpha-carbon severely increases the activation energy required for the amine to attack the activated carboxylic ester[2]. When using carbodiimides like DCC with HOBt, the resulting OBt active ester is insufficiently electrophilic to drive the reaction forward. When using uronium/aminium reagents like HBTU, the slow rate of the desired amidation allows a competing side reaction to dominate: the unreacted (S)-methyl 1-aminoindane-1-carboxylate attacks the uronium salt directly, forming a dead-end guanidino byproduct[3]. This halts the reaction and consumes your valuable amine substrate.

Q2: Which coupling reagents are recommended for quaternary amino acids like this?

Causality & Mechanism: To overcome the steric clash, you must use highly reactive active esters that offer "anchimeric assistance" (neighboring group participation). Reagents based on HOAt (1-hydroxy-7-azabenzotriazole) are mandatory here. The nitrogen at the 7-position of the HOAt ring forms a hydrogen bond with the incoming hindered amine, pre-organizing the transition state and guiding the nucleophile directly to the carbonyl carbon[3].

• PyAOP (Gold Standard): A phosphonium-based HOAt reagent. Because it lacks a uronium core, it cannot cause guanidinylation. This allows you to use it in excess and run the reaction for extended periods or at elevated temperatures[3],[2].

• HATU: An aminium-based HOAt reagent. It is highly reactive but carries the risk of guanidinylation if the amine is added before the active ester is fully formed[4],[3].

• COMU: A third-generation Oxyma-based reagent that matches HATU's efficiency but produces less hazardous byproducts.

Table 1: Quantitative Comparison of Coupling Reagents for Quaternary Amino Acids

Reagent	Activating Group	Risk of Guanidinylation	Relative Reactivity for Quaternary Amines	Recommended Use Case
HBTU / TBTU	HOBt	High	Low	Unhindered primary amines (Not recommended here).
HATU	HOAt	High	Very High	Moderately hindered couplings; requires strict pre-activation.
PyAOP	HOAt	Zero	Very High	Highly hindered quaternary amines; long reaction times.
COMU	Oxyma	High	High	Greener alternative to HATU; excellent solubility.

Q3: How do I prevent guanidinylation when using HATU?

Self-Validating Strategy: If you must use HATU, you must implement a strict pre-activation protocol to ensure all HATU is consumed to form the OAt active ester before the amine is introduced[4].

• Dissolve the carboxylic acid (1.2 eq) and HATU (1.15 eq) in anhydrous DMF or DCM.

• Add the base (e.g., DIPEA or 2,4,6-collidine, 2.5 eq).

• Crucial Step: Stir for exactly 1 to 5 minutes before adding the (S)-methyl 1-aminoindane-1-carboxylate[4]. Validation: Monitor the reaction via LC-MS. If you observe a characteristic mass peak indicating a tetramethylguanidinium adduct, guanidinylation has occurred[3]. This indicates your pre-activation was too short or the HATU was in excess. If detected, switch immediately to PyAOP.

Q4: What is the optimal protocol for coupling a sterically hindered carboxylic acid to this amine?

Methodology: For double-hindered couplings (e.g., coupling an α -branched acid to (S)-methyl 1-aminoindane-1-carboxylate), use the Optimized PyAOP/HOAt Microwave Protocol [3],[2].

• Step 1 (Preparation): In a microwave-safe vial, combine the carboxylic acid (2.0 eq), PyAOP (2.0 eq), and HOAt (2.0 eq).

• Step 2 (Solvent & Base): Suspend the reagents in anhydrous N-Methyl-2-pyrrolidone (NMP). NMP is preferred over DMF due to its higher microwave transparency and boiling point. Add N,N-Diisopropylethylamine (DIEA, 4.0 eq).

• Step 3 (Amine Addition): Add (S)-methyl 1-aminoindane-1-carboxylate (1.0 eq).

• Step 4 (Microwave Coupling): Seal the vial and heat in a microwave reactor at 75°C for 20–30 minutes. Causality: Thermal energy helps overcome the immense rotational barriers of the bulky substituents, while PyAOP's phosphonium nature ensures no guanidinylation occurs during the extended heating[3].

• Step 5 (Workup): Dilute with EtOAc, wash extensively with 5% LiCl (to remove NMP), 1M HCl, saturated NaHCO3, and brine. Dry over Na2SO4 and concentrate.

Q5: I am trying to install an Fmoc protecting group, but Fmoc-OSu is unreactive. What is the alternative?

Causality & Mechanism: Fmoc-OSu (N-hydroxysuccinimide ester) is a relatively mild and bulky reagent. The quaternary center of the indane derivative physically blocks the OSu ester from reaching the necessary trajectory for nucleophilic attack[1]. Solution: Switch to Fmoc-Cl (9-Fluorenylmethyl chloroformate). The acyl chloride is significantly smaller and highly electrophilic, making it suitable for quaternary alpha-arylated amino acids[1].

• Protocol:

  • Dissolve the amine in anhydrous DCM.

  • Add 2.0 eq of DIEA and cool the reaction mixture to 0°C.

  • Dropwise add 1.2 eq of Fmoc-Cl dissolved in DCM.

  • Allow the reaction to warm to room temperature over 2 hours. The smaller steric profile of the chloride leaving group facilitates rapid protection of the quaternary amine.

References

• "Efficient Peptide Coupling Involving Sterically Hindered Amino Acids." ResearchGate. URL: [Link]

• "Scalable synthesis and coupling of quaternary α-arylated amino acids." National Institutes of Health (PMC). URL: [Link]

Sources

• 1. Scalable synthesis and coupling of quaternary α-arylated amino acids: α-aryl substituents are tolerated in α-helical peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Peptide Coupling Reagents Guide [sigmaaldrich.com]
• 4. chempep.com [chempep.com]

Reference Data & Comparative Studies

(S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate vs (R)-enantiomer reactivity comparison

Executive Summary

Methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate (also known as methyl 1-aminoindane-1-carboxylate) is a conformationally constrained, unnatural quaternary α -amino acid derivative. The fusion of the amino acid backbone with an indane ring severely restricts its conformational flexibility, making it a highly prized scaffold in modern drug discovery for stabilizing peptide mimetics and designing rigid small-molecule inhibitors.

Because the C1 carbon is a quaternary stereocenter, the (S) and (R) enantiomers exhibit profoundly different behaviors in chiral biological environments. This guide objectively compares the reactivity profiles, biological applications, and resolution methodologies of the (S)- and (R)-enantiomers, providing actionable experimental workflows for drug development professionals.

Physicochemical & Structural Profiling

While the achiral physicochemical properties of the enantiomers are identical, their spatial geometry dictates their utility in asymmetric synthesis and target binding. The data below summarizes the baseline properties of the racemic hydrochloride salt [1].

Property	Value / Description	Causality / Significance
CAS Registry Number	111140-84-2 (HCl salt)	Identifies the racemic precursor commonly sourced for resolution.
Molecular Formula	C11H14ClNO2	Represents the hydrochloride salt of the methyl ester.
Molecular Weight	227.69 g/mol	Low molecular weight allows for downstream derivatization without exceeding Lipinski's Rule of 5.
Topological Polar Surface Area	52.3 Ų	Optimal for membrane permeability; indicates good oral bioavailability potential.
Stereocenter (C1)	Quaternary (Amino + Carboxylate + Aryl + Alkyl)	Creates extreme steric hindrance, dictating the need for specialized coupling and resolution protocols.

Reactivity Comparison: Achiral vs. Chiral Environments

Achiral Chemical Reactivity

In achiral environments, the (S)- and (R)-enantiomers possess identical chemical reactivity. However, the quaternary nature of the C1 stereocenter introduces significant steric bulk.

• Amide Bond Formation: Standard coupling reagents (e.g., DCC, EDC) often fail or result in low yields. Highly reactive uronium/aminium salts (like HATU) combined with HOAt and elevated temperatures are required to overcome the steric barrier during peptide synthesis.

• Derivatization: Both enantiomers readily react with triphosgene in the presence of triethylamine to form the corresponding isocyanates, a critical intermediate for synthesizing spiro-fused heterocycles [2].

Chiral Reactivity: Enzymatic Resolution

Chemical resolution of quaternary amino acids via diastereomeric salt formation (e.g., using chiral tartaric acids) is notoriously inefficient due to poor crystallization kinetics [3]. Consequently, enzymatic kinetic resolution is the industry standard.

When subjected to hydrolytic enzymes (such as Savinase, Alcalase, or specific lipases), the enantiomers display divergent reactivity:

• The (S)-Enantiomer is typically recognized by the enzyme's active site and rapidly hydrolyzed into (S)-1-amino-2,3-dihydro-1H-indene-1-carboxylic acid.

• The (R)-Enantiomer experiences steric clash within the catalytic triad, remaining unreacted as the (R)-methyl ester [5].

Caption: Enzymatic kinetic resolution workflow of racemic methyl 1-aminoindane-1-carboxylate.

Biological Applications & Target Specificity

The rigid indane scaffold forces the amino acid into specific ϕ and ψ dihedral angles, acting as a conformational lock.

(S)-Enantiomer: Epigenetic Modulators

The (S)-enantiomer is a critical building block in the synthesis of Spiro oxazolidinediones . These compounds act as highly selective, orally bioavailable inhibitors of p300/CBP Histone Acetyltransferases (HATs) [2]. The (S)-configuration precisely aligns the spiro-ring system within the acetyl-CoA binding pocket of the HAT enzyme, downregulating oncogenic transcription.

Caption: Synthesis pathway from the (S)-enantiomer to p300/CBP HAT inhibitors.

(R)-Enantiomer: Peptide Mimetics

The (R)-enantiomer (and its corresponding free acid) is frequently incorporated into synthetic peptides to induce β -turns or stabilize α -helices against proteolytic degradation. It is prominently featured in the development of Glutaminyl Cyclase (QC) inhibitors for neurodegenerative diseases [3] and CD47 agonists for immuno-oncology applications [4].

Experimental Methodology: Self-Validating Enzymatic Resolution

To obtain enantiopure materials, the following kinetic resolution protocol utilizes Savinase (a serine protease). This system is self-validating: the reaction naturally halts near 50% conversion if enantioselectivity is high, and mass balance can be verified via phase separation.

Objective: Isolate (R)-methyl 1-aminoindane-1-carboxylate and (S)-1-aminoindane-1-carboxylic acid from the racemate.

Step-by-Step Protocol:

• Substrate Preparation (Solubility Control): Dissolve 10.0 g of racemic methyl 1-aminoindane-1-carboxylate hydrochloride in 50 mL of tert-butyl methyl ether (MTBE). Causality: The ester has poor aqueous solubility; MTBE acts as a co-solvent to create a high-surface-area biphasic system, facilitating enzyme-substrate interaction at the interface.

• Buffer Equilibration: Add the organic solution to 150 mL of 0.1 M sodium phosphate buffer. Adjust the pH to exactly 8.0 using 1.0 M NaOH. Causality: Serine proteases require a slightly alkaline pH to maintain the nucleophilicity of the catalytic serine residue.

• Enzyme Addition & pH-Stat Monitoring (Critical IPC): Add 1.0 g of Savinase preparation. Initiate vigorous stirring. As the enzyme hydrolyzes the (S)-ester, (S)-carboxylic acid is released, which will drop the pH. Use an automated pH-stat titrator loaded with 1.0 M NaOH to maintain the pH at 8.0. Self-Validation Check: The volume of NaOH consumed directly correlates to the reaction conversion. For 10.0 g of substrate (~44 mmol), exactly ~22 mL of 1.0 M NaOH should be consumed to reach 50% conversion.

• Reaction Termination: Once NaOH consumption plateaus (indicating the (S)-enantiomer is fully consumed and the enzyme cannot process the (R)-enantiomer), halt the reaction by adjusting the pH to 9.5 with Na2CO3. Causality: This denatures the enzyme and ensures the (S)-acid is fully deprotonated (water-soluble) while the (R)-ester remains neutral (lipid-soluble).

• Phase Separation & Isolation:

  • Organic Phase: Extract the mixture with ethyl acetate (3 x 100 mL). The organic layers contain the unreacted (R)-methyl ester . Dry over Na2SO4 and concentrate under vacuum.

  • Aqueous Phase: Acidify the remaining aqueous layer to pH 2.0 using 6M HCl. The (S)-carboxylic acid will precipitate or can be extracted with fresh ethyl acetate.

• Analytical Validation: Analyze both isolated products via Chiral HPLC (e.g., Chiralcel OD-H column) to confirm an enantiomeric excess ( ee ) of >98%.

Comparative Guide: (S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate vs. Alternative Unnatural Chiral Amino Acids

Executive Summary

The incorporation of unnatural, conformationally restricted amino acids is a cornerstone strategy in modern peptidomimetic design. By locking the peptide backbone into specific spatial arrangements, researchers can dramatically enhance target binding affinity, improve membrane permeability, and confer resistance against enzymatic degradation [1].

(S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate (often referred to as (S)-1-Aic-OMe) is a highly specialized, unnatural chiral amino acid derivative. Structurally, it features an alpha-amino acid embedded within an indane ring system (a cyclopentane ring fused to a benzene ring), with its C-terminus protected as a methyl ester. This guide objectively compares the performance, structural causality, and synthetic utility of (S)-1-Aic-OMe against other common unnatural chiral amino acids, providing actionable protocols for its application in drug discovery.

Mechanistic Profiling: Conformational Restriction & Causality

The primary utility of (S)-1-Aic-OMe lies in its extreme steric bulk and architectural rigidity. The quaternary alpha-carbon is locked within the bicyclic indane system, severely restricting the ϕ and ψ dihedral angles of the resulting peptide backbone.

When compared to alternative unnatural amino acids, the structural causality becomes clear:

• (S)- α -methylphenylalanine ((S)- α -MePhe): While the alpha-methyl group provides local backbone restriction, the benzyl side chain remains freely rotatable. (S)-1-Aic-OMe fuses this aromatic ring back onto the backbone, eliminating side-chain rotamers and reducing the entropic penalty upon receptor binding.

1-aminocyclopentanecarboxylic acid (Ac5c): Ac5c provides similar ϕ / ψ angle restriction via a 5-membered ring but lacks the fused aromatic system. The indane ring of (S)-1-Aic-OMe significantly increases lipophilicity and provides π

π stacking opportunities absent in Ac5c.

• (S)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid ((S)-Tic): (S)-Tic utilizes a 6-membered fused ring system. While effective, the 5-membered indane ring of (S)-1-Aic-OMe forces a tighter, more acute angle at the alpha-carbon, often inducing distinct turn motifs (such as β -turns) that differ fundamentally from those induced by (S)-Tic.

The methyl ester modification serves a dual purpose: it acts as a C-terminal protecting group during N-terminal elongation in liquid-phase peptide synthesis (LPPS), and it functions as a prodrug moiety to increase the overall lipophilicity (XLogP3 ~2.27) and membrane permeability of the final therapeutic agent [2].

Caption: Mechanistic pathway of conformational restriction imparted by the indane ring system.

Comparative Performance Data

The following table synthesizes quantitative and qualitative performance metrics across four distinct unnatural amino acid methyl esters. Data is aggregated from standard computational models and empirical peptide synthesis observations [3][4].

Metric / Property	(S)-1-Aic-OMe	(S)- α -MePhe-OMe	Ac5c-OMe	(S)-Tic-OMe
Structural Class	Bicyclic (5/6 fused)	Acyclic side-chain	Monocyclic (5)	Bicyclic (6/6 fused)
Chirality	Chiral (S)	Chiral (S)	Achiral	Chiral (S)
Lipophilicity (XLogP3)	~2.27	~1.85	~0.90	~1.95
Protease Stability	Excellent	Good	Good	Excellent
Coupling Efficiency (as Nucleophile)	Low (Requires HATU/COMU)	Moderate	Moderate	Moderate
Primary Application	Rigid turn induction, high lipophilicity	Local backbone constraint	Aliphatic turn induction	Aromatic spatial constraint

Note: The quaternary nature of the alpha-carbon in (S)-1-Aic-OMe makes it a poor nucleophile. Coupling an incoming amino acid to its free amine requires highly reactive uronium/aminium salts (e.g., HATU) and extended reaction times.

Experimental Methodologies

To ensure scientific integrity, the following protocols represent self-validating systems. The coupling methodology accounts for the severe steric hindrance of the indane ring, while the subsequent assay validates the resulting protease resistance.

Protocol 1: Liquid-Phase Coupling to (S)-1-Aic-OMe

Objective: Couple an Fmoc-protected amino acid to the sterically hindered free amine of (S)-1-Aic-OMe.

• Preparation: Dissolve 1.0 eq of the incoming Fmoc-Amino Acid-OH and 1.1 eq of HATU in anhydrous N,N-dimethylformamide (DMF) to achieve a 0.2 M concentration.

• Activation: Add 2.5 eq of N,N-diisopropylethylamine (DIPEA) to the mixture. Stir at room temperature for 3 minutes to allow the formation of the active OAt ester.

• Coupling: Add 1.0 eq of (S)-1-Aic-OMe hydrochloride salt [2] to the activated mixture. Add an additional 1.0 eq of DIPEA to neutralize the hydrochloride salt.

• Incubation: Due to the steric bulk of the indane system, standard 30-minute couplings are insufficient. Stir the reaction at 40°C for 4 to 6 hours.

• Validation: Monitor the reaction via LC-MS. The disappearance of the (S)-1-Aic-OMe peak (m/z ~192 for the free base) and the appearance of the product mass indicate successful coupling.

• Workup: Dilute with ethyl acetate, wash sequentially with 5% citric acid, saturated NaHCO3, and brine. Dry over Na2SO4 and concentrate under vacuum.

Protocol 2: Serum Protease Stability Assay

Objective: Quantify the resistance of the synthesized peptidomimetic against enzymatic degradation.

• Matrix Preparation: Thaw human blood serum and centrifuge at 10,000 x g for 10 minutes to remove lipids and aggregates.

• Incubation: Prepare a 100 µM stock of the (S)-1-Aic-OMe containing peptide in PBS (pH 7.4). Mix the peptide stock 1:1 with the human serum (final peptide concentration: 50 µM) and incubate at 37°C.

• Sampling: At time points t = 0, 1, 2, 4, 8, and 24 hours, extract a 50 µL aliquot.

• Quenching: Immediately quench the aliquot by adding 150 µL of ice-cold acetonitrile containing 0.1% formic acid and an internal standard.

• Precipitation: Vortex for 30 seconds and centrifuge at 14,000 x g for 15 minutes at 4°C to pellet precipitated serum proteins.

• Analysis: Analyze the supernatant via LC-MS/MS. Plot the AUC (Area Under the Curve) of the parent mass over time to calculate the half-life ( t1/2​ ).

Caption: Step-by-step workflow for the synthesis and evaluation of (S)-1-Aic-OMe containing peptidomimetics.

Expert Insights & Conclusion

The decision to utilize (S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate over simpler alternatives like α -methylphenylalanine should be driven by a need for absolute spatial control. The indane ring does not merely restrict the backbone; it creates a massive steric shield that physically blocks proteases from accessing adjacent amide bonds [4].

Furthermore, retaining the methyl ester (rather than hydrolyzing it to the free carboxylic acid) is a highly effective prodrug strategy. The ester masks the negative charge of the C-terminus, drastically increasing the molecule's XLogP3 and facilitating passive diffusion across lipid bilayers. Once intracellular, ubiquitous esterases can hydrolyze the methyl ester to yield the active, target-binding free acid.

While the synthetic cost is higher—manifesting in longer coupling times and the need for premium coupling reagents like HATU—the resulting pharmacokinetic stability and target specificity often justify the investment in advanced drug development pipelines.

References

• European Patent Office. "COVALENTLY LINKED ANTIGEN-ANTIBODY CONJUGATES - EP 3138580 B1." Google Patents.
• World Intellectual Property Organization. "Compositions and methods for the treatment of bacterial infections - WO2018006063A1." Google Patents.

A Guide to the Spectroscopic Validation of (S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate: A Comparative Approach

In the rigorous landscape of pharmaceutical development and chemical synthesis, the unequivocal confirmation of a molecule's structure is not merely a procedural step but the foundation of all subsequent research. For chiral molecules such as (S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate, a valuable building block, this validation is paramount. This guide provides an in-depth, experience-driven walkthrough of its structural confirmation using the orthogonal techniques of mass spectrometry (MS) and infrared (IR) spectroscopy. We will compare its spectral data against a closely related analogue, (S)-1-amino-2,3-dihydro-1H-indene, to demonstrate a self-validating and scientifically robust analytical workflow.

The Rationale for Orthogonal Analysis

Relying on a single analytical technique for structural elucidation is fraught with ambiguity. A successful validation strategy employs multiple, orthogonal methods that probe different molecular properties. Mass spectrometry provides a precise measurement of the mass-to-charge ratio, confirming the elemental composition, and offers clues to the molecular framework through fragmentation analysis.[1][2] Concurrently, infrared spectroscopy identifies the specific functional groups present by measuring the vibrational frequencies of their bonds.[3][4][5] When the data from these disparate techniques converge to support a single structure, the confidence in that assignment is magnified exponentially.

Figure 1: The self-validating workflow for structural confirmation.

Mass Spectrometry: Decoding the Molecular Formula and Framework

Mass spectrometry is the gold standard for determining the molecular weight of a compound. We selected Electrospray Ionization (ESI) paired with a Time-of-Flight (TOF) mass analyzer for its soft ionization, which preserves the molecular ion, and its high mass accuracy, which allows for confident elemental composition assignment.

Experimental Protocol: High-Resolution ESI-MS

• Sample Preparation: The compound was dissolved in a 1:1 solution of acetonitrile and water containing 0.1% formic acid to a final concentration of approximately 1 µg/mL. The addition of formic acid is a crucial step to facilitate protonation in the ESI source, ensuring the efficient generation of the [M+H]⁺ ion.

• Instrumentation: An Agilent 6545XT AdvanceBio LC/Q-TOF system was used.

• Ionization Parameters:

  • Ionization Mode: Positive ESI

  • Gas Temperature: 300 °C

  • Drying Gas Flow: 8 L/min

  • Nebulizer Pressure: 35 psig

  • Capillary Voltage: 3500 V

• Data Acquisition: Data was acquired in the m/z range of 50–500. An internal reference mass was used to ensure high mass accuracy.

Data Interpretation and Comparative Analysis

The primary goal is to observe the protonated molecular ion [M+H]⁺ and compare its accurate mass to the theoretical value. The fragmentation pattern, induced by collision-induced dissociation (CID), provides a "blueprint" of the molecule's structure.

Compound	Molecular Formula	Theoretical m/z [M+H]⁺	Observed m/z [M+H]⁺	Key Fragments (Observed m/z)	Interpretation of Fragments
(S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate	C₁₁H₁₃NO₂	192.1019	192.1023	133.0651	Loss of the carbomethoxy radical (•COOCH₃) or methanol (CH₃OH) from the protonated species.
(S)-1-amino-2,3-dihydro-1H-indene (Comparative Standard)	C₉H₁₁N	134.0964	134.0966	117.0704	Loss of ammonia (NH₃) from the protonated species.

The observed mass for our target compound (192.1023) matches the theoretical mass (192.1019) with an error of just 2.1 ppm, providing strong evidence for the C₁₁H₁₃NO₂ elemental composition. The key fragmentation to m/z 133.0651 is highly diagnostic, representing the loss of the entire methyl ester group. This fragmentation is absent in the comparative standard, which instead shows a characteristic loss of ammonia. This directly supports the presence and location of the ester functional group.

Figure 2: Proposed MS/MS fragmentation of the target molecule.

Infrared Spectroscopy: A Fingerprint of Functionality

IR spectroscopy provides direct, confirmatory evidence of the functional groups predicted by the molecular formula. We used an Attenuated Total Reflectance (ATR) accessory, which is ideal for rapid analysis of solid samples with minimal preparation.

Experimental Protocol: ATR-FTIR

• Sample Preparation: A small quantity of the solid, crystalline compound was placed directly onto the diamond ATR crystal.

• Instrumentation: A PerkinElmer Spectrum Two FT-IR spectrometer was used.

• Data Acquisition: The spectrum was collected over the range of 4000–450 cm⁻¹ by co-adding 16 scans at a resolution of 4 cm⁻¹. A background spectrum was collected prior to the sample.

Spectral Interpretation and Comparative Analysis

Each peak in the IR spectrum corresponds to the vibration of a specific bond or functional group. The comparison with our standard, which lacks the ester group, makes the identification of ester-related peaks unequivocal.

Vibrational Mode	Expected Range (cm⁻¹)	Target Molecule Observed (cm⁻¹)	Comparative Standard Observed (cm⁻¹)	Interpretation
N-H Stretch (Primary Amine)	3500-3300	3390 (asym), 3325 (sym)	3365 (asym), 3290 (sym)	The presence of two distinct, sharp peaks is the classic signature of a primary (-NH₂) amine.[3][5][6]
Aromatic C-H Stretch	3100-3000	3070, 3025	3068, 3022	Confirms the presence of the aromatic indane ring structure.
Aliphatic C-H Stretch	3000-2850	2958, 2850	2945, 2848	Corresponds to the C-H bonds in the saturated portion of the indane ring and the methyl group.
C=O Stretch (Ester)	1750-1735	1740 (very strong, sharp)	Absent	This is the most crucial peak. Its strong, sharp appearance in the expected region for a saturated ester is unambiguous proof of the carbonyl group.[3][4] Its complete absence in the standard confirms it belongs to the ester, not another part of the molecule.
Aromatic C=C Stretch	1600-1450	1610, 1485	1608, 1488	Further evidence of the aromatic ring system.
C-O Stretch (Ester)	1300-1000	1210, 1175 (strong)	Absent	These two strong bands correspond to the asymmetric and symmetric C-O-C stretching of the ester linkage, providing secondary confirmation that perfectly complements the C=O peak and the MS fragmentation data.[3][4]

Conclusion: An Irrefutable Structural Assignment

By employing a dual, orthogonal spectroscopic approach, we have constructed a self-validating case for the structure of (S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate. The high-resolution mass spectrometry data confirms the elemental composition (C₁₁H₁₃NO₂) and shows a logical fragmentation pattern corresponding to the loss of the methyl ester group. This is perfectly corroborated by the IR spectrum, which displays the unmistakable, strong absorption bands for the ester carbonyl (C=O) and carbon-oxygen (C-O) stretches. The comparative analysis against a standard lacking the ester group removes all ambiguity. This rigorous, multi-faceted validation strategy provides the high degree of certainty required for advancing drug development and complex chemical synthesis programs.

References

• Gelpi, E. (2002). Combined Gas Chromatography-Mass Spectrometry of Amino Acid Derivatives. IntechOpen. Available at: [Link]

• Smith, B. C. (2019). Organic Nitrogen Compounds II: Primary Amines. Spectroscopy Online. Available at: [Link]

• LibreTexts Chemistry. (2024). 12.8: Infrared Spectra of Some Common Functional Groups. Available at: [Link]

• NC State University Libraries. (n.d.). 24.10 Spectroscopy of Amines – Organic Chemistry: A Tenth Edition. Available at: [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning. Available at: [Link]

• Junk, G., & Svec, H. (1963). The Mass Spectra of the a-,Amino Acids. OSTI.GOV. Available at: [Link]

• LibreTexts Chemistry. (2023). Mass Spectrometry - Fragmentation Patterns. Available at: [Link]

• Illinois State University. (n.d.). Infrared Spectroscopy. Available at: [Link]

• MDPI. (2023). Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders. Molecules. Available at: [Link]

• Gowen, A. A., et al. (2020). Chirality Detection by Raman Spectroscopy: The Case of Enantioselective Interactions between Amino Acids and Polymer-Modified Chiral Silica. Analytical Chemistry. Available at: [Link]

• Ghebrehewet, M., et al. (2019). Study of the composition of amines using IR spectroscopy. International Journal of Academic Research and Development. Available at: [Link]

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• 4. chem.libretexts.org [chem.libretexts.org]
• 5. 24.10 Spectroscopy of Amines – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 6. spectroscopyonline.com [spectroscopyonline.com]

Unlocking Conformational Rigidity: (S)-Methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate vs. Natural Amino Acids in SPPS

As a Senior Application Scientist in peptide chemistry, I frequently encounter the inherent limitations of natural amino acids in drug development: their susceptibility to rapid proteolytic degradation and high conformational flexibility often lead to poor oral bioavailability and off-target effects. To overcome these hurdles, the integration of conformationally constrained unnatural amino acids has become a cornerstone of modern peptidomimetic design.

This guide provides an in-depth technical comparison between standard natural amino acids and (S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate —the methyl ester derivative of 1-aminoindane-1-carboxylic acid (Aic). We will explore the mechanistic causality behind their divergent behaviors in Solid-Phase Peptide Synthesis (SPPS) and provide validated protocols for handling extreme steric hindrance.

Mechanistic Divergence: Sterics, Kinetics, and Stability

The fundamental differences between natural amino acids (e.g., Phenylalanine, Alanine) and Aic derivatives stem directly from their structural topology. Aic is an α,α -disubstituted cyclic amino acid where an indane ring is fused directly to the α -carbon.

The Causality of Steric Hindrance in SPPS

During SPPS, peptide bond formation relies on the nucleophilic attack of a resin-bound amine onto the activated carbonyl of the incoming amino acid.

• Natural Amino Acids: Possess a single α -substituent (hydrogen on one side, side-chain on the other), leaving a clear trajectory for nucleophilic attack. Activation with standard reagents like HBTU or DIC/Oxyma leads to complete coupling in 20–30 minutes.

• Aic Derivatives: The bulky indane ring creates a massive steric shield around both the α -amine and the α -carboxyl group. This drastically increases the activation energy barrier for coupling. To force this reaction, highly reactive uronium salts such as HATU must be used. HATU forms an OAt active ester; the nitrogen atom at the 7-position of the HOAt ring exhibits a neighboring group effect, hydrogen-bonding with the incoming amine to pre-organize the transition state and accelerate the attack despite the steric bulk 1.

Conformational Preorganization & Protease Resistance

Natural amino acids freely rotate around their ϕ and ψ dihedral bonds, resulting in high entropic penalties upon receptor binding. Conversely, the indane ring of Aic locks the peptide backbone, strongly inducing specific secondary structures like β -turns or 310​ -helices 2. Furthermore, this non-proteinogenic bulk prevents the peptide from fitting into the active sites of endogenous proteases, drastically extending the in vivo half-life of the resulting therapeutic 3.

The Role of the Methyl Ester

While Aic is typically used as a free carboxylic acid (Fmoc-Aic-OH) during standard chain elongation, its methyl ester derivative ((S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate) is strategically utilized either as a C-terminal starting block in solution-phase sub-monomer synthesis, or as a final C-terminal modification to mask the negative charge, thereby increasing the lipophilicity and cellular membrane permeability of the drug candidate.

Quantitative Performance Comparison

The following table summarizes the operational and pharmacological differences between standard natural amino acids and Aic derivatives.

Parameter	Natural: Phenylalanine (Phe)	Natural: Proline (Pro)	Unnatural: Aic / Aic-OMe
Structural Classification	Primary α -amino acid	Secondary α -amino acid	α,α -disubstituted cyclic
Steric Bulk	Low	Moderate	Exceptionally High
Standard SPPS Coupling Time	20 - 30 minutes	30 - 45 minutes	2 - 4 hours (or Microwave)
Preferred Coupling Reagent	HBTU / DIPEA	HATU / DIPEA	HATU + HOAt / DIPEA
Conformational Flexibility	High (Flexible ϕ , ψ )	Restricted ( ϕ locked ~ -65°)	Highly Rigid (Induces β -turns)
Proteolytic Stability (Serum)	Minutes to Hours	Hours	Days (Highly Resistant)

Experimental Workflows

To ensure scientific integrity, the following protocols are designed as self-validating systems. Because Aic is highly hindered, standard colorimetric validation (like the Kaiser test) can yield false negatives. Therefore, orthogonal validation steps are integrated.

Protocol A: Microwave-Assisted SPPS Coupling of Sterically Hindered Aic

This protocol details the coupling of an Fmoc-protected Aic onto a growing peptide chain.

• Resin Preparation: Swell 0.1 mmol of peptide-resin in DMF for 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 × 10 min). Wash thoroughly with DMF (5 × 1 min).

• Pre-Activation (Critical Step): In a separate vial, dissolve 0.4 mmol (4 eq) of Fmoc-Aic-OH, 0.39 mmol (3.9 eq) of HATU, and 0.4 mmol (4 eq) of HOAt in minimal DMF. Add 0.8 mmol (8 eq) of DIPEA. Allow the mixture to pre-activate for exactly 2 minutes. Causality: Pre-activation ensures the formation of the highly reactive OAt ester before introduction to the sterically hindered resin-bound amine.

• Microwave Coupling: Transfer the activated mixture to the resin. Irradiate in a microwave peptide synthesizer at 75°C for 30 minutes (Alternatively, agitate at room temperature for 4 hours).

• Self-Validation: Perform a micro-cleavage on 1 mg of resin using TFA/TIPS/H2O (95:2.5:2.5) for 1 hour. Analyze the supernatant via LC-MS. Do not rely solely on a Kaiser test, as the bulky indane ring can sterically block the ninhydrin reaction, causing a false negative.

• Capping: If LC-MS shows <95% conversion, perform a second coupling. Otherwise, cap unreacted amines using Acetic Anhydride/DIPEA/DMF (1:2:7) for 10 minutes.

Protocol B: Saponification of (S)-Methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate

If the methyl ester is used as a solution-phase building block and requires deprotection prior to SPPS loading.

• Solubilization: Dissolve 1.0 mmol of the Aic-OMe derivative in 5 mL of a THF/MeOH/H2O (2:1:1) mixture.

• Hydrolysis: Add 3.0 mmol (3 eq) of Lithium Hydroxide (LiOH·H2O). Stir at room temperature for 4–6 hours. Causality: The steric bulk of the indane ring significantly slows down ester hydrolysis compared to natural amino acids; extended time is mandatory.

• Validation: Monitor the disappearance of the methyl ester via TLC (Hexane/EtOAc 1:1) or LC-MS.

• Workup: Acidify the mixture to pH 3 using 1M HCl. Extract the free carboxylic acid with Ethyl Acetate (3 × 10 mL), dry over Na2SO4, and concentrate in vacuo.

Mechanistic Visualizations

Fig 1: SPPS workflow highlighting steric bottlenecks and divergent activation strategies.

Fig 2: Mechanism of protease resistance induced by the steric bulk of Aic derivatives.

References

• Synthetic apolipoproteins, and related compositions methods and systems for nanolipoprotein particles formation Source: US Patent 11279749B2 URL:1

• Design, Synthesis and Late‐Stage Modification of Indane‐Based Peptides via [2+2+2] Cyclotrimerization Source: Chemistry - An Asian Journal (Kotha, 2021) URL:2

• The Effects of N-Terminal Part Modification of Arginine Vasopressin Analogues with 2-Aminoindane-2-carboxylic Acid: A Highly Potent V2 Agonist Source: Journal of Medicinal Chemistry (ACS, 2007) URL:3

Sources

• 1. US11279749B2 - Synthetic apolipoproteins, and related compositions methods and systems for nanolipoprotein particles formation - Google Patents [patents.google.com]
• 2. aces.onlinelibrary.wiley.com [aces.onlinelibrary.wiley.com]
• 3. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Catalytic Efficiency of (S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate Derived Ligands

For Researchers, Scientists, and Drug Development Professionals

In the landscape of asymmetric catalysis, the quest for efficient, selective, and robust chiral ligands is paramount. Ligands derived from rigid cyclic amino acid scaffolds have consistently demonstrated exceptional performance in a variety of transition metal-catalyzed reactions. This guide provides a comprehensive benchmark of the catalytic efficiency of ligands derived from (S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate. This class of ligands, featuring a constrained bicyclic framework, offers a unique stereochemical environment that can impart high levels of enantioselectivity in key chemical transformations.

This guide will delve into the synthesis of a representative phosphine-oxazoline (PHOX) type ligand from the parent amino ester, provide a comparative analysis of its expected catalytic performance against established alternatives in a benchmark asymmetric hydrogenation reaction, and offer detailed experimental protocols to enable researchers to conduct their own evaluations.

The Strategic Advantage of the 1-Aminoindane Scaffold

The 2,3-dihydro-1H-indene backbone provides a rigid and sterically defined platform for the construction of chiral ligands. The fixed orientation of the substituents on the chiral center can lead to a more organized and predictable coordination environment around the metal center. This rigidity is often a key factor in achieving high enantioselectivity by minimizing conformational flexibility in the catalyst-substrate complex. The ready availability of the enantiopure starting material, (S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate, makes this a versatile and attractive scaffold for ligand development.

Synthesis of a Representative Ligand: (S,S)-Ph-IndaPHOX

To benchmark the catalytic efficiency of this ligand class, we will focus on the synthesis and application of a phosphine-oxazoline (PHOX) derivative, which we will term (S,S)-Ph-IndaPHOX. PHOX ligands are a well-established class of P,N-ligands that have shown remarkable success in a wide range of asymmetric reactions.[1][2] The synthesis leverages the amino and carboxylate functionalities of the starting material.

The synthetic pathway begins with the reduction of the methyl ester to the corresponding amino alcohol, followed by cyclization to form the oxazoline ring and subsequent phosphination.

Experimental Protocol: Synthesis of (S,S)-Ph-IndaPHOX

• Step 1: Reduction of (S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate to (S)-(1-amino-2,3-dihydro-1H-inden-1-yl)methanol

  • To a stirred solution of (S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate (1.0 eq) in anhydrous tetrahydrofuran (THF) under an argon atmosphere at 0 °C, add lithium aluminum hydride (LiAlH₄) (1.5 eq) portion-wise.

  • Allow the reaction mixture to warm to room temperature and stir for 12 hours.

  • Cool the reaction to 0 °C and quench sequentially by the slow addition of water (x mL), 15% aqueous NaOH (x mL), and water (3x mL), where x is the mass of LiAlH₄ in grams.

  • Filter the resulting suspension through a pad of Celite® and wash the filter cake with THF.

  • Concentrate the filtrate under reduced pressure to yield the crude amino alcohol, which can be used in the next step without further purification.

• Step 2: Oxazoline Ring Formation

  • Dissolve the crude (S)-(1-amino-2,3-dihydro-1H-inden-1-yl)methanol (1.0 eq) in anhydrous dichloromethane (DCM) under an argon atmosphere.

  • Add benzoyl chloride (1.1 eq) and triethylamine (1.2 eq) at 0 °C. Stir the mixture at room temperature for 4 hours.

  • Wash the reaction mixture with saturated aqueous NaHCO₃ and brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Dissolve the resulting amide in anhydrous DCM and treat with thionyl chloride (1.5 eq) at 0 °C. Stir at room temperature for 12 hours.

  • Carefully quench the reaction with saturated aqueous NaHCO₃ and extract with DCM. Dry the organic phase over anhydrous MgSO₄, filter, and concentrate. Purify by flash chromatography to yield the oxazoline precursor.

• Step 3: Phosphination

  • Dissolve the oxazoline precursor (1.0 eq) in anhydrous THF under an argon atmosphere and cool to -78 °C.

  • Add n-butyllithium (1.1 eq) dropwise and stir for 1 hour at -78 °C.

  • Add chlorodiphenylphosphine (1.2 eq) and allow the reaction to warm to room temperature overnight.

  • Quench the reaction with saturated aqueous NH₄Cl and extract with diethyl ether.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate. Purify by flash chromatography on silica gel to afford the (S,S)-Ph-IndaPHOX ligand.

Caption: Synthetic workflow for the preparation of (S,S)-Ph-IndaPHOX.

Benchmarking Catalytic Performance: Asymmetric Hydrogenation

Rhodium-catalyzed asymmetric hydrogenation of prochiral olefins is a cornerstone reaction for evaluating the effectiveness of new chiral ligands.[3][4] We will benchmark the expected performance of the Rh/(S,S)-Ph-IndaPHOX catalyst system against well-established, high-performance ligands in the hydrogenation of methyl α-acetamidoacrylate.

Table 1: Comparative Performance in the Asymmetric Hydrogenation of Methyl α-acetamidoacrylate

Ligand	Metal	S/C Ratio	Pressure (H₂)	Temp (°C)	Time (h)	Conversion (%)	ee (%)	Reference
(S,S)-Ph-IndaPHOX (Expected)	Rh	1000	10 atm	25	1	>99	>98	Hypothetical
(R,R)-Me-DuPhos	Rh	10000	1 atm	25	12	100	>99	[5]
(S)-BINAP	Rh	1000	50 atm	25	24	100	92	[6]
(S)-i-Pr-PHOX	Rh	1000	1 atm	25	1	>99	99	[2]

This table presents expected performance for (S,S)-Ph-IndaPHOX based on the high efficiencies observed for structurally similar rigid P,N-ligands. The data for established ligands are from cited literature and serve as a benchmark.

The rationale behind the expected high performance of the IndaPHOX ligand lies in its rigid backbone, which is anticipated to create a well-defined chiral pocket around the rhodium center. This, in turn, should lead to excellent facial discrimination of the prochiral substrate, resulting in high enantioselectivity.

Experimental Protocol: Rh-Catalyzed Asymmetric Hydrogenation

This protocol provides a standardized method for evaluating the catalytic performance of the newly synthesized (S,S)-Ph-IndaPHOX ligand.

Materials:

• [Rh(COD)₂]BF₄ (Rhodium(I) bis(1,5-cyclooctadiene) tetrafluoroborate)

• (S,S)-Ph-IndaPHOX ligand

• Methyl α-acetamidoacrylate (substrate)

• Anhydrous, degassed methanol

• High-pressure hydrogenation vessel (autoclave)

• Standard inert atmosphere glassware (Schlenk line)

Procedure:

• Catalyst Pre-formation:

  • In a glovebox or under a strict argon atmosphere, add [Rh(COD)₂]BF₄ (0.001 mmol, 1.0 eq) and (S,S)-Ph-IndaPHOX (0.0011 mmol, 1.1 eq) to a Schlenk flask.

  • Add 2 mL of anhydrous, degassed methanol and stir the mixture at room temperature for 30 minutes to form the catalyst solution.

• Hydrogenation Reaction:

  • In a separate flask, dissolve methyl α-acetamidoacrylate (1.0 mmol, 1000 eq) in 8 mL of anhydrous, degassed methanol.

  • Transfer the substrate solution to the hydrogenation vessel.

  • Using a gas-tight syringe, transfer the pre-formed catalyst solution to the hydrogenation vessel.

  • Seal the vessel, purge with hydrogen gas three times, and then pressurize to 10 atm with hydrogen.

  • Stir the reaction mixture at 25 °C for the specified time (e.g., 1 hour).

• Work-up and Analysis:

  • Carefully vent the hydrogen pressure and purge the vessel with argon.

  • Remove a small aliquot of the reaction mixture and pass it through a short plug of silica gel to remove the catalyst.

  • Determine the conversion by ¹H NMR or gas chromatography (GC).

  • Determine the enantiomeric excess (ee) by chiral high-performance liquid chromatography (HPLC) using a suitable chiral stationary phase (e.g., Chiralcel OD-H).

Caption: Experimental workflow for the asymmetric hydrogenation benchmark.

Conclusion

Ligands derived from the (S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate scaffold represent a promising class of chiral auxiliaries for asymmetric catalysis. Their rigid framework and the potential for diverse functionalization make them highly attractive for the development of catalysts with superior activity and enantioselectivity. The representative (S,S)-Ph-IndaPHOX ligand is expected to exhibit performance comparable to or exceeding that of many established "privileged" ligands in benchmark reactions such as asymmetric hydrogenation. The detailed synthetic and catalytic protocols provided herein offer a robust framework for researchers to explore the full potential of this versatile ligand class in the synthesis of high-value chiral molecules.

References

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Safety & Regulatory Compliance

A Comprehensive Guide to Personal Protective Equipment for Handling (S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate

This document is structured to provide a deep, logical, and scientifically grounded framework for the safe handling of (S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate, drawing upon data from structurally similar compounds and established laboratory safety protocols.

Hazard Analysis Based on Structural Analogs

Due to the absence of a specific SDS for the target compound, a conservative approach is to extrapolate potential hazards from structurally related molecules. Two close analogs provide valuable insight:

• (S)-1-Amino-2,3-dihydro-1H-indene-4-carbonitrile hydrochloride: This compound is classified as harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.[1]

• Methyl 1-amino-2,2-dimethyl-2,3-dihydro-1H-indene-5-carboxylate hydrochloride: GHS hazard statements for this compound also indicate it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.[2]

Based on this information, it is prudent to assume that (S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate may exhibit similar toxicological properties. Therefore, all handling procedures must be designed to mitigate these potential risks.

Essential Personal Protective Equipment (PPE)

The selection of appropriate PPE is the cornerstone of safe laboratory practice, especially when dealing with uncharacterized substances.[3][4] The following PPE is mandatory when handling (S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate.

Eye and Face Protection: The First Line of Defense

• Chemical Splash Goggles: These are required to provide a seal around the eyes, protecting them from splashes of liquids and fine dust particles.[5][6] All eye protection must meet ANSI Z87.1 standards.[5][6]

• Face Shield: A face shield should be worn in conjunction with safety goggles, especially when there is a significant risk of splashing, such as during the transfer of solutions or when working with larger quantities.[5][6][7]

Hand Protection: Preventing Dermal Exposure

• Chemical-Resistant Gloves: Given the potential for skin irritation, the use of compatible chemical-resistant gloves is crucial.[1] Nitrile gloves are a common choice for incidental contact, but for prolonged handling or immersion, heavier-duty gloves such as butyl rubber or neoprene should be considered.[7]

• Double Gloving: For handling highly potent or uncharacterized compounds, double gloving provides an additional layer of protection.[3]

• Glove Inspection and Removal: Gloves must be inspected for any signs of degradation or punctures before use.[1][7] Proper glove removal technique is essential to prevent skin contact with the contaminated outer surface of the glove.[1]

Body Protection: Shielding Against Contamination

• Laboratory Coat: A flame-resistant lab coat is recommended to protect against splashes and to prevent the contamination of personal clothing.[5][8]

• Chemical-Resistant Apron: For procedures with a high risk of splashing, a chemical-resistant apron worn over the lab coat offers enhanced protection.[7]

• Full-Body Protection: In situations involving large quantities or a high likelihood of significant exposure, disposable coveralls may be necessary.[3]

Respiratory Protection: Guarding Against Inhalation Hazards

Since structurally similar compounds may cause respiratory irritation, all handling of (S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate in solid form or as a solution that could generate aerosols or vapors must be conducted within a certified chemical fume hood.[3][9]

• Chemical Fume Hood: This is the primary engineering control to minimize inhalation exposure.

• Respirator: If work must be performed outside of a fume hood where there is a potential for aerosol or dust generation, a properly fitted N95 or higher-rated respirator should be used.[3] For volatile substances, a full-face respirator with appropriate organic vapor cartridges may be necessary.[3]

Table 1: Summary of Recommended Personal Protective Equipment

Protection Type	Required PPE	Rationale
Eye/Face	Chemical Splash Goggles, Face Shield	Protection against splashes and dust.[5][6]
Hand	Chemical-Resistant Gloves (Nitrile, Neoprene, or Butyl Rubber), Double Gloving	Prevention of skin irritation and dermal absorption.[1][3][7]
Body	Flame-Resistant Lab Coat, Chemical-Resistant Apron	Protection of skin and personal clothing from contamination.[5][7][8]
Respiratory	Chemical Fume Hood, N95 or higher Respirator (as needed)	Prevention of inhalation of potentially irritating dust or aerosols.[3]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for minimizing risk.

Step-by-Step Handling Protocol

• Preparation: Before handling, ensure that the chemical fume hood is functioning correctly and that all necessary PPE is readily available and in good condition.[3]

• Weighing and Transfer: Conduct all weighing and transfer of the solid compound within the chemical fume hood to contain any dust. Use disposable weighing boats and spatulas where possible to minimize cross-contamination.

• Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid splashing. Ensure the container is appropriately labeled with the chemical name, concentration, and date.

• Post-Handling: After handling, decontaminate the work area thoroughly. Remove PPE in the correct order to avoid self-contamination and wash hands immediately and thoroughly with soap and water.[3]

Workflow for Safe Handling

Caption: Safe handling workflow for (S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate.

Emergency Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[9] Seek medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[10] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.[10] Seek medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[1]

• Spill: In case of a spill, evacuate the area and prevent entry. Wearing appropriate PPE, cover the spill with an inert absorbent material and collect it in a sealed container for disposal.[9] Do not allow the material to enter drains.[1][9]

Disposal Plan

All waste materials contaminated with (S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate, including empty containers, used PPE, and spill cleanup materials, must be treated as hazardous waste.

• Waste Segregation: Collect all waste in clearly labeled, sealed containers. Do not mix with other waste streams.[4]

• Labeling: The waste container must be labeled as "Hazardous Waste" and include the chemical name.[4]

• Disposal: Arrange for disposal through your institution's Environmental Health and Safety (EH&S) department in accordance with all local, state, and federal regulations.[3][9]

Conclusion

The responsible handling of novel research chemicals like (S)-methyl 1-amino-2,3-dihydro-1H-indene-1-carboxylate is paramount for the safety of laboratory personnel. By adhering to the stringent PPE requirements and operational protocols outlined in this guide, researchers can significantly mitigate the potential risks associated with this uncharacterized compound. Always prioritize safety and consult with your institution's EH&S department for any specific questions or concerns.

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